2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide

• Molecular Formula: C20H26N2O4S2
• Molecular Weight: 422.6 g/mol
• IUPAC Name: 2-(4-ethoxy-N-(4-methylsulfanylphenyl)sulfonylanilino)-N-propylacetamide
• InChI: InChI=1S/C20H26N2O4S2/c1-4-14-21-20(23)15-22(16-6-8-17(9-7-16)26-5-2)28(24,25)19-12-10-18(27-3)11-13-19/h6-13H,4-5,14-15H2,1-3H3,(H,21,23)
• InChI Key: JGQQHGDWYINGPZ-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(C1=CC=C(C=C1)OCC)S(=O)(=O)C2=CC=C(C=C2)SC

Description

2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide is a chemical compound with potential applications in scientific research. It is a member of the sulfonamide class of compounds, which have been widely studied for their biological and pharmacological properties. In

Mechanism of Action

The mechanism of action of 2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide involves the inhibition of specific enzymes. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate ion and proton. Metalloproteinases are a family of enzymes that catalyze the degradation of extracellular matrix proteins. By inhibiting these enzymes, 2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide can disrupt physiological processes and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide are dependent on the specific enzymes that it inhibits. Inhibition of carbonic anhydrase can lead to changes in acid-base balance and electrolyte transport. Inhibition of metalloproteinases can lead to changes in the extracellular matrix and cell migration. These effects can have implications for a variety of physiological processes, including bone resorption, wound healing, and cancer progression.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide in lab experiments include its specificity for certain enzymes and its potential as an anticancer agent. However, there are also limitations to its use. For example, it may have off-target effects on other enzymes or cellular processes. Additionally, its efficacy may vary depending on the specific cell type or physiological system being studied.

Future Directions

There are several potential future directions for research on 2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide. One area of interest is the development of more potent and selective inhibitors of carbonic anhydrase and metalloproteinases. Another area of interest is the investigation of its potential as a therapeutic agent for diseases such as cancer and osteoporosis. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide involves the reaction of 4-(methylsulfanyl)benzenesulfonyl chloride with 2-(4-ethoxyanilino)propanoic acid in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

2-(4-ethoxy{[4-(methylsulfanyl)phenyl]sulfonyl}anilino)-N-propylacetamide has potential applications in scientific research as a tool for studying biological systems. It has been shown to inhibit the activity of certain enzymes, including carbonic anhydrase and metalloproteinases, which are involved in a variety of physiological processes. Additionally, it has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.